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Introduction
Isolimonene (C10H16, molar mass: 136.23 g/mol ) is a naturally occurring monoterpene and

an isomer of the more widely known limonene.[1][2] It is found in the essential oils of various

plants.[2] As a chiral molecule, isolimonene exists as different stereoisomers, with (+)-trans-

isolimonene being a commonly referenced form. This technical guide provides a

comprehensive overview of the core physicochemical properties of isolimonene, detailed

experimental methodologies for their determination, and an exploration of relevant biological

signaling pathways associated with its close isomer, limonene, to guide future research.

Physicochemical Properties
The physicochemical properties of isolimonene are critical for its application in research and

development, influencing its solubility, stability, and pharmacokinetic profile. The data

presented here primarily pertains to (+)-trans-isolimonene.

Quantitative Data Summary
The following table summarizes the key quantitative physicochemical properties of (+)-trans-

isolimonene.
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Property Value References

Molecular Formula C₁₀H₁₆ [1]

Molecular Weight 136.23 g/mol [1]

Boiling Point 165-166 °C (lit.) [1][3]

167.3 °C at 760 mmHg [4]

177-178 °C at 760 mmHg [5]

Density 0.83 g/mL at 20 °C (lit.) [1][3]

0.824 g/cm³ [4]

Refractive Index n20/D 1.47 (lit.) [1][3][4]

Optical Activity
[α]20/D +212±5° (c=10% in

ethanol)
[3]

Flash Point 39 °C (closed cup) [1]

41.3 °C [4]

Solubility

Soluble in alcohol, chloroform,

dichloromethane, ethyl

acetate, DMSO, acetone.

Insoluble in water.

[5]

Note: Variations in reported boiling points may be attributed to differences in experimental

conditions or purity of the sample.

Comparative Analysis with D-Limonene
To provide context, the following table compares the properties of (+)-trans-isolimonene with

its more prevalent isomer, (R)-(+)-limonene.
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Property (+)-trans-Isolimonene (R)-(+)-Limonene

Boiling Point 165-178 °C ~176 °C

Density ~0.83 g/mL at 20 °C ~0.84 g/mL at 20 °C

Refractive Index ~1.47 at 20 °C ~1.473 at 20 °C

Optical Activity [α]20/D +212° (in ethanol) [α]20/D ~+120° (neat)

Experimental Protocols
The determination of the physicochemical properties of liquid monoterpenes like isolimonene
involves standard laboratory techniques. The following sections outline the general

methodologies.

Determination of Boiling Point
The boiling point of isolimonene can be determined using either distillation or the Thiele tube

method.[6][7]

Distillation Method: A simple distillation apparatus is assembled. The sample is placed in the

distilling flask along with boiling chips. The liquid is heated, and the temperature is monitored

with a thermometer placed in the vapor path. The temperature at which the vapor condenses

and is collected as distillate is recorded as the boiling point.[6][7]

Thiele Tube Method: A small amount of the sample is placed in a small test tube, and an

inverted capillary tube is added. This assembly is attached to a thermometer and heated in a

Thiele tube filled with oil. The temperature at which a steady stream of bubbles emerges

from the capillary tube is noted. The sample is then allowed to cool, and the temperature at

which the liquid just begins to re-enter the capillary tube is recorded as the boiling point.[6]

Determination of Density
The density of liquid isolimonene can be determined using a pycnometer or a hydrometer. For

precise measurements, a digital density meter is often employed. The general procedure

involves measuring the mass of a known volume of the liquid at a controlled temperature.[8][9]

[10]
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Determination of Refractive Index
The refractive index is measured using a refractometer, typically an Abbé refractometer. A few

drops of the liquid sample are placed on the prism of the refractometer. The instrument is

adjusted to bring the dividing line between the light and dark fields into focus on the crosshairs

of the eyepiece. The refractive index is then read from the scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.[11]

Measurement of Optical Activity
The optical rotation of chiral molecules like isolimonene is measured using a polarimeter.[12]

[13][14]

A solution of known concentration of the sample is prepared in a suitable solvent (e.g.,

ethanol).

The polarimeter tube is filled with the solution, ensuring no air bubbles are present.

The tube is placed in the polarimeter, and light of a specific wavelength (usually the sodium

D-line, 589 nm) is passed through it.

The analyzer is rotated until the field of view appears uniformly dark or light, and the

observed rotation (α) is recorded.

The specific rotation [α] is calculated using the formula: [α] = α / (l * c) where 'l' is the path

length of the tube in decimeters (dm) and 'c' is the concentration of the solution in g/mL.

Biological Activity and Signaling Pathways
Disclaimer:To date, specific studies detailing the modulation of signaling pathways by

isolimonene are scarce in published literature. The following information pertains to its well-

studied isomer, D-limonene. While isomers can have different biological activities, this

information is provided for illustrative and comparative purposes to guide future research on

isolimonene.

D-limonene has been shown to possess various pharmacological properties, including anti-

inflammatory, antioxidant, and chemopreventive effects.[15][16][17] Its anticancer activity is
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linked to the modulation of several key signaling pathways involved in cell proliferation,

apoptosis, and angiogenesis.[18]

One of the critical pathways affected by D-limonene is the Ras/Raf/MEK/ERK signaling

cascade.[16] This pathway is frequently hyperactivated in various cancers, leading to

uncontrolled cell growth. D-limonene has been observed to decrease the expression of Ras

and Raf, and subsequently reduce the phosphorylation of ERK1/2, thereby inhibiting this pro-

proliferative pathway.[16]
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Caption: D-Limonene's inhibitory effect on the Ras/Raf/MEK/ERK signaling pathway.
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Conclusion
Isolimonene is a chiral monoterpene with distinct physicochemical properties. This guide

provides a consolidated resource of its key characteristics and the standard experimental

procedures for their determination. While data on its specific biological activities and

interactions with cellular signaling pathways are limited, the known effects of its isomer, D-

limonene, suggest that isolimonene may also possess significant pharmacological potential,

warranting further investigation by the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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